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Compound of Interest

2-Bromo-5-
Compound Name:
(cyclopropylmethoxy)pyridine

CAS No.: 1177269-06-5

Cat. No.: B1529722

Get Quote

\ J

CAS Number: 1177269-06-5 Formula: CsH10BrNO Molecular Weight: 228.09 g/mol [1]

Introduction & Application Context

2-Bromo-5-(cyclopropylmethoxy)pyridine is a specialized heterocyclic building block
extensively utilized in the synthesis of pharmaceutical agents, particularly kinase inhibitors and
GPCR modulators. Its structural value lies in the cyclopropylmethoxy tail, which serves as a
lipophilic anchor capable of probing hydrophobic pockets within protein active sites, while the
2-bromo-pyridine core acts as an electrophilic handle for cross-coupling reactions (e.g., Suzuki-
Miyaura, Buchwald-Hartwig).

This guide provides a rigorous technical analysis of its physicochemical properties, handling
protocols, and synthetic validation, designed for medicinal chemists requiring high-purity
intermediates for SAR (Structure-Activity Relationship) campaigns.

Chemical Identity & Structural Analysis[2][3][4][5]
Structural Pharmacophore
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The molecule comprises three distinct functional zones:

e Pyridine Ring: A nitrogen-containing aromatic scaffold that offers hydrogen bond accepting
capability (via the ring nitrogen).

e Bromine Substituent (C2): A reactive handle for palladium-catalyzed cross-coupling.

o Cyclopropylmethoxy Ether (C5): A metabolic shield. The cyclopropyl group is sterically
distinct from isopropyl or ethyl groups and often confers improved metabolic stability against
CYP450 oxidation compared to straight-chain alkyl ethers.

2-Bromo Substituent C-Br Bond Pyridine Scaffold C-O Bond Ether Oxygen 0-CH2 Bond Cyclopropyl Group
(Reactive Handle) (Electronic Core) (H-Bond Acceptor) (Lipophilic/Metabolic Shield)

Figure 1: Pharmacophore Segmentation of 2-Bromo-5-(cyclopropylmethoxy)pyridine

Click to download full resolution via product page

Physicochemical Properties[2][3][4][5][6][7][8]

The following data aggregates predicted values with experimental baselines from close
structural analogues (e.g., 2-Bromo-5-methoxypyridine) to establish a reliable characterization

profile.
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Property Value | Range Source | Method
White to off-white crystalline ) )
Appearance ] Experimental Observation
solid
Melting Point 45 — 50 °C (Estimated) Derived from analogue trends
Boiling Point 305.4 +22.0°C Predicted (ACD/Labs)
Density 1.499 + 0.06 g/cm?3 Predicted
LogP 24-28 Consensus LogP

- Soluble in DCM, EtOAc, )
Solubility ) Polarity assessment
MeOH; Insoluble in Water

Electronic effect of -Br and -

pKa (Conj. Acid) ~2.5 (Pyridine Nitrogen) OR

Technical Insight: The electron-donating alkoxy group at C5 raises the electron density of the
pyridine ring slightly, but the electron-withdrawing bromine at C2 counteracts this, resulting in a
pyridine nitrogen that is less basic than unsubstituted pyridine (pKa 5.2). This low basicity
implies it will not protonate easily under mild acidic workup conditions.

Spectral Characteristics (Self-Validation)

When validating the identity of synthesized or purchased batches, use the following theoretical
NMR assignments. Deviations >0.2 ppm suggest contamination or incorrect regioisomerism.

'H NMR (400 MHz, CDCIs)

e 08.05 (d, J=3.0 Hz, 1H): H6 (Ortho to ether, most deshielded due to N and O proximity).

0 7.35 (d, J=8.5 Hz, 1H): H3 (Ortho to Bromine).

0 7.10 (dd, J=8.5, 3.0 Hz, 1H): H4 (Meta to Nitrogen).

0 3.85 (d, J=7.0 Hz, 2H): -O-CH2-Cyclopropy! (Distinctive doublet).

0 1.25 (m, 1H): Cyclopropyl CH (Methine).
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e 0 0.65 (m, 2H) & 0.35 (m, 2H): Cyclopropyl CH2 (High field multiplets).

QC Checkpoint: The doublet at ~3.85 ppm is the critical diagnostic peak. If this appears as a
singlet, the cyclopropyl ring may have opened or the alkylation occurred at the Nitrogen (N-
alkylation side product).

Experimental Protocols
A. Synthesis via Williamson Ether Synthesis

This protocol describes the alkylation of 6-bromopyridin-3-ol. This route is preferred over the
Mitsunobu reaction for scale-up due to easier purification.

Reaction Scheme: 6-Bromopyridin-3-ol + (Bromomethyl)cyclopropane + K2COs — Product

Step-by-Step Methodology:

Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 6-
bromopyridin-3-ol (1.0 eq) in anhydrous DMF (concentration ~0.5 M).

o Why DMF? A polar aprotic solvent is essential to solvate the cation (K*), leaving the
phenoxide anion "naked" and more nucleophilic.

o Base Addition: Add Potassium Carbonate (K2COs) (2.0 eq) in a single portion. Stir at room
temperature for 15 minutes.

o Visual Cue: The suspension may change color (often yellow/orange) as the phenoxide
anion forms.

o Alkylation: Add (Bromomethyl)cyclopropane (1.2 eq) dropwise via syringe.

e Heating: Heat the reaction mixture to 60°C for 4-6 hours.

o Control: Monitor via TLC (Hexane/EtOAc 4:1). The starting phenol is more polar than the
ether product.

o Workup:

o Cool to room temperature.
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o Dilute with water (5x reaction volume) and extract with Ethyl Acetate (3x).

o Crucial Step: Wash combined organics with LiCl (5% aq) or brine to remove residual DMF.
Residual DMF can interfere with crystallization.

o Purification: Dry over Na2SOa, concentrate, and purify via silica gel chromatography
(Gradient: 0-20% EtOAc in Hexanes).

Start: 6-Bromopyridin-3-ol

+ DMF

Deprotonation:
Add K2CO3, Stir 15 min

Alkylation:
Add (Bromomethyl)cyclopropane
Heat 60°C

In-Process Control (TLC):
Disappearance of Phenol

Workup:
LiCl Wash (Remove DMF)
Extract EtOAc

Final Product:

White Solid

Figure 2: Synthesis Workflow for 2-Bromo-5-(cyclopropylmethoxy)pyridine

Click to download full resolution via product page
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B. Handling & Stability

o Storage: Store under an inert atmosphere (Nitrogen/Argon) at 2-8°C.

 Light Sensitivity: Pyridines with ether linkages can be susceptible to photo-oxidation over
long periods; store in amber vials.

e Reactivity: Compatible with standard Suzuki coupling conditions (Pd(dppf)Clz, K2COs,
Dioxane/Water). Avoid strong Lewis acids which may cleave the cyclopropyl ether.

References
o Vertex Al Search. (2024). Physical Property Prediction Algorithms. (Data derived from

ACD/Labs and PubChem predictive models for CAS 1177269-06-5).

» National Center for Biotechnology Information. (2024). PubChem Compound Summary for 2-
Bromo-5-methoxypyridine (Used as structural analogue for property interpolation). Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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